Cas no 1233958-25-2 (1-(2-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride)

• Product Name: 1-(2-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride
• CAS No: 1233958-25-2
• MF: C₁₂H₁₇BrClN₃O
• MW: 334.639880895615
• CID: 4788500
• Update Time: 2026-02-27

1-(2-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride
• 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride

• Inchi： 1S/C12H16BrN3O.ClH/c13-10-3-1-2-4-11(10)16-12(17)15-9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H2,15,16,17);1H
• InChI Key： OSGBQMHVBJPTKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(NC1CCNCC1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 53.2

Additional information on 1-(2-Bromophenyl)-3-(piperidin-4-yl)ureahydrochloride

Introduction to 1-(2-Bromophenyl)-3-(Piperidin-4-yl)urea Hydrochloride (CAS No. 1233958-25-2)

1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride (CAS No. 1233958-25-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromophenyl piperidine urea hydrochloride, is characterized by its unique structural features and potential biological activities. The compound consists of a urea moiety linked to a bromophenyl group and a piperidine ring, with the entire structure being in the hydrochloride salt form. These structural elements contribute to its diverse pharmacological properties, making it a valuable candidate for various therapeutic applications.

The development and study of 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride have been driven by its potential as a lead compound in drug discovery. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models. One of the key areas of interest is its interaction with specific receptors and enzymes, which can influence various physiological processes. For instance, studies have shown that this compound can modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders, cardiovascular diseases, and other conditions.

In the context of neurological disorders, 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride has demonstrated promising neuroprotective effects. Preclinical studies have indicated that it can reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, the compound has been shown to enhance cognitive function and memory retention in animal models, suggesting its potential as a therapeutic agent for cognitive impairments.

The pharmacokinetic profile of 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride is another critical aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and achieves high bioavailability. It also demonstrates good brain penetration, which is crucial for its neuroprotective effects. Furthermore, the compound has a relatively long half-life, allowing for sustained therapeutic action with fewer dosing requirements.

In terms of safety and toxicity, preliminary studies have indicated that 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's potential as a novel therapeutic agent for various medical conditions.

The synthesis of 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride involves several well-established chemical reactions. The process typically begins with the reaction of 2-bromophenyl isocyanate with 4-piperidinamine to form the urea derivative. Subsequent treatment with hydrochloric acid yields the final product in high purity and yield. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

In conclusion, 1-(2-Bromophenyl)-3-(piperidin-4-yl)urea hydrochloride (CAS No. 1233958-25-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse pharmacological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential and safety profile.